Cas no 213889-44-2 (Butanoic acid,2-amino-3-(phenylthio)-, hydrochloride (1:1), (2R,3S)-)

• Product Name: Butanoic acid,2-amino-3-(phenylthio)-, hydrochloride (1:1), (2R,3S)-
• CAS No: 213889-44-2
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 289638
• PubChem ID: 7019378
• Update Time: 2025-04-19

Butanoic acid,2-amino-3-(phenylthio)-, hydrochloride (1:1), (2R,3S)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-amino-3-(phenylthio)-, hydrochloride (1:1), (2R,3S)-
• DTXSID80427110
• ZINC02559040
• 213889-44-2

• Inchi： 1S/C10H13NO2S/c1-7(9(11)10(12)13)14-8-5-3-2-4-6-8/h2-7,9H,11H2,1H3,(H,12,13)/t7-,9-/m0/s1
• InChI Key： SBBXHBGRUJAJTA-CBAPKCEASA-N
• SMILES： S(C1C=CC=CC=1)[C@@H](C)[C@@H](C(=O)[O-])[NH3+]

Computed Properties

• Exact Mass: 211.06679
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• PSA: 63.32